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Compound of Interest

1-(2-
Compound Name:

(Dimethylamino)phenyl)ethanone
CAS No.: 10336-55-7

Cat. No.: B084727

Get Quote

Executive Summary & Chemical Identification

This guide outlines the critical disposal workflows for 1-(2-(Dimethylamino)phenyl)ethanone
(also known as 2'-Dimethylaminoacetophenone).

Crucial Distinction: Do not confuse this chemical with its more common para isomer (4'-
Dimethylaminoacetophenone, CAS 2124-31-4). While they share chemical functionalities, their
physical properties and specific hazard profiles differ. This guide specifically addresses the
ortho-substituted isomer.

Physicochemical Waste Profile
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Parameter Data Operational Implication
1-(2- . . .
) ) ) Primary identifier for waste
Chemical Name (Dimethylamino)phenyl)ethano .
ags.
ne J
REQUIRED for waste
CAS Number 10336-55-7 )
manifests.
Nitrogen content requires
Molecular Formula C10H13NO incineration with scrubbing
(NOx control).
May require secondary
Physical State Liquid / Low-melting Solid containment if liquid state is
achieved near room temp.
Flash Point >93°C (Predicted) Combustible. Class IlIB liquid.
H302 (Harmful if Standard PPE (Nitrile gloves,
GHS Hazards swallowed)H315 (Skin goggles) required during waste
Irrit.)H319 (Eye Irrit.)[1] transfer.
o ] ] DO NOT MIX with strong acids
Reactivity Basic (Amine group)

or oxidizers.

Waste Segregation Logic

Proper segregation is not merely a regulatory requirement; it is a chemical necessity to prevent
uncontrolled exothermic reactions in the waste stream.[2]

The Chemistry of Segregation

» Amine Functionality: The dimethylamino group is basic. Mixing this waste with acid waste
streams (e.g., HCI, H2SOa4) will result in an immediate exothermic neutralization reaction,
potentially pressurizing the container.

» Ketone Functionality: The acetyl group renders the molecule combustible. It must be isolated
from strong oxidizers (e.g., Nitric Acid, Peroxides) to prevent fire hazards.
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Decision Matrix: Waste Stream Selection

The following logic gate determines the correct disposal path for this specific chemical.

Waste: 1-(2-(Dimethylamino)phenyl)ethanone

Is the waste mixed with other solvents?

'/es (Mixture)

Does the mixture contain Halogens?
(DCM, Chloroform, etc.)

o (Pure Substance)

CRITICAL: Is the mixture Acidic?

Has Halogens|Yes (pH < 4) \ INo Halogens

STOP: Neutralize Separately Stream A: Non-Halogenated Organic Waste
(Do not bulk) (Preferred)

Stream B: Halogenated Organic Waste

Click to download full resolution via product page

Figure 1: Segregation logic ensuring chemical compatibility and regulatory compliance.

Step-by-Step Disposal Protocol
Phase 1: Preparation & Packaging

Objective: Secure the chemical for transport and minimize exposure.

+ Container Selection: Use High-Density Polyethylene (HDPE) or Amber Glass containers.
Avoid metal cans if the waste has any potential moisture content, as amines can be
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corrosive to certain alloys over time.

Bulking (Optional): If mixing with other compatible solvents (e.g., Acetone, Methanol, Ethyl
Acetate):

o Verify pH: Ensure the receiving solvent container is neutral or basic (pH 7-10).

o Grounding: If the waste is in a flammable solvent mixture (Flash point < 60°C), ground the
container to prevent static discharge during transfer.

Labeling:

o Apply a hazardous waste tag immediately upon the first drop of waste entering the
container.

o Constituents: List "1-(2-(Dimethylamino)phenyl)ethanone" explicitly. Do not use vague
terms like "Organic Waste."

o Hazard Checkboxes: Mark "Toxic" and "Irritant."”

Phase 2: Storage (Satellite Accumulation Area)

Location: Store in a designated Satellite Accumulation Area (SAA) at or near the point of
generation.

Secondary Containment: Place the waste container inside a secondary tray (polypropylene)
capable of holding 110% of the container's volume.

Cap Management: Keep the container closed at all times except when adding waste.
Funnels must be removed or latch-closed immediately after use.

Phase 3: Final Disposal (Cradle-to-Grave)

The ultimate fate of this molecule is high-temperature incineration.

EHS / Waste Vendor Manifest & Transport WA ZCA  Thermal Oxidation

(Pickup) (Treatment)
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Figure 2: The lifecycle of the chemical waste from generation to destruction.

Why Incineration? Biological treatment is generally unsuitable for aromatic amines due to
potential toxicity to the microbial biomass. Landfill is prohibited for liquid organic wastes under
RCRA (Resource Conservation and Recovery Act). High-temperature incineration ensures the
complete breakdown of the aromatic ring and the dimethylamino group, while scrubbers
capture the resulting nitrogen oxides (NOXx).

Emergency Contingencies (Spill Management)

In the event of a spill of 1-(2-(Dimethylamino)phenyl)ethanone:

Evacuate & Ventilate: The chemical causes respiratory irritation (H335).[1] Clear the
immediate area and increase ventilation.[3][4]

o PPE: Don Nitrile gloves, lab coat, and safety goggles. If the spill is large (>100mL) or heated,
use a half-mask respirator with organic vapor cartridges.

o Containment:

o Do NOT use paper towels (combustible).

o Use an inert absorbent: Vermiculite, Sand, or commercial Spill Pillows.
e Cleanup:

o Scoop absorbed material into a wide-mouth HDPE jar.

o Label as "Hazardous Waste: Spill Debris (Contains 1-(2-
(Dimethylamino)phenyl)ethanone)."

o Wash the surface with a mild soap solution; do not use bleach (oxidizer incompatibility).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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